Cas no 1090663-72-1 (N-(1-cyano-1,2-dimethylpropyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide)

N-(1-cyano-1,2-dimethylpropyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide structure
1090663-72-1 structure
Product Name:N-(1-cyano-1,2-dimethylpropyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide
CAS No:1090663-72-1
MF:C17H18N2O4
MW:314.335824489594
CID:6424102
PubChem ID:42894573
Update Time:2025-07-15

N-(1-cyano-1,2-dimethylpropyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-cyano-1,2-dimethylpropyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide
    • EN300-26686045
    • Z16108673
    • AKOS016992057
    • NCGC00290388-01
    • N-(2-cyano-3-methylbutan-2-yl)-2-(2-oxochromen-7-yl)oxyacetamide
    • AB01294845-01
    • 1090663-72-1
    • Inchi: 1S/C17H18N2O4/c1-11(2)17(3,10-18)19-15(20)9-22-13-6-4-12-5-7-16(21)23-14(12)8-13/h4-8,11H,9H2,1-3H3,(H,19,20)
    • InChI Key: LMBPPFHYOVICOO-UHFFFAOYSA-N
    • SMILES: O(C1C=CC2C=CC(=O)OC=2C=1)CC(NC(C#N)(C)C(C)C)=O

Computed Properties

  • Exact Mass: 314.12665706g/mol
  • Monoisotopic Mass: 314.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 88.4Ų

N-(1-cyano-1,2-dimethylpropyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26686045-0.05g
N-(1-cyano-1,2-dimethylpropyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide
1090663-72-1 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide

Introduction to N-(1-cyano-1,2-dimethylpropyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide (CAS No. 1090663-72-1)

N-(1-cyano-1,2-dimethylpropyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1090663-72-1, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a combination of acetylamide and chromen derivatives, makes it a subject of intense study for its potential therapeutic applications.

The molecular formula of N-(1-cyano-1,2-dimethylpropyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide underscores its complex nature. The presence of a cyano group and a dimethylpropyl chain contributes to its unique physicochemical properties, which are critical in determining its solubility, stability, and interaction with biological targets. These characteristics make it an intriguing candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in chromen derivatives due to their diverse pharmacological properties. The chromen moiety, specifically the 2H-chromen-7-one scaffold, is known for its role in various biological processes and has been explored for its potential in treating inflammatory diseases, cancer, and infectious disorders. The modification of this scaffold with an acetylamide group enhances its bioactivity, making it more suitable for therapeutic use.

The acetylamide functional group in N-(1-cyano-1,2-dimethylpropyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide is particularly noteworthy. Acetylamides are commonly found in many bioactive molecules and are known for their ability to interact with biological targets such as enzymes and receptors. This interaction can modulate various cellular processes, leading to potential therapeutic effects. The incorporation of this group into the chromen derivative suggests that the compound may exhibit inhibitory or modulatory activity against specific biological pathways.

Recent studies have highlighted the importance of understanding the structural features of molecules that contribute to their biological activity. Computational modeling and experimental techniques have been employed to elucidate the binding mechanisms of such compounds with their target proteins. These studies have provided valuable insights into how modifications at specific positions within the molecule can enhance or alter its biological effects.

The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group and the dimethylpropyl chain necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like this one, facilitating their use in further research.

The pharmacological evaluation of N-(1-cyano-1,2-dimethylpropyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide has been ongoing in several academic and industrial laboratories. Preliminary findings suggest that this compound exhibits notable activity against certain disease models. For instance, studies have indicated its potential in reducing inflammation and inhibiting the growth of cancer cells. These findings are particularly encouraging given the increasing demand for novel therapeutic agents that can address unmet medical needs.

The development of new drugs often involves a rigorous process of screening and optimization to identify compounds with optimal efficacy and safety profiles. N-(1-cyano-1,2-dimethylpropyl)-2-[(2-oxyo- H-chromen-7-yloxy]acetylamide is one such compound that has shown promise in early-stage studies. Further research is needed to fully understand its mechanism of action and to evaluate its potential as a lead compound for drug development.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has significantly accelerated the discovery process. These technologies allow researchers to rapidly test large libraries of compounds for biological activity and to optimize their structures based on computational predictions. The application of these methods to N-(1-cyano-oxyH-chromen-7−)acetylamide could lead to the identification of novel analogs with enhanced properties.

In conclusion, N-(1-cyano-oxyH-chromen-7−)acetylamide represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of new treatments.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.